![molecular formula C10H14N2O B1423030 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-amine CAS No. 1315365-82-2](/img/structure/B1423030.png)
6-Methoxy-1,2,3,4-tetrahydroquinolin-4-amine
Overview
Description
6-Methoxy-1,2,3,4-tetrahydroquinolin-4-amine is a chemical compound with the CAS Number: 1315365-82-2 . It has a molecular weight of 178.23 . The IUPAC name for this compound is 6-methoxy-1,2,3,4-tetrahydro-4-quinolinylamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14N2O/c1-13-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-3,6,9,12H,4-5,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is an oil at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Reactions
6-Methoxy-1,2,3,4-tetrahydroquinolin-4-amine is involved in various synthetic processes and chemical reactions. For instance, it is used in the efficient synthesis of 2-substituted tetrahydroquinolines through a domino reaction, demonstrating its utility in complex organic syntheses (Ueda, Kawai, Hayashi, Naito, & Miyata, 2010). Moreover, it plays a role in the synthesis of novel stable fluorophores, showing strong fluorescence in a wide pH range, making it useful for biomedical analysis (Hirano, Hamase, Fukuda, Tomita, & Zaitsu, 2004).
Pharmacological Effects
Although the focus is not on drug use and dosage, it is noteworthy that this compound has been studied for its effects on various physiological processes. For example, certain derivatives of 1,2,3,4-tetrahydroisoquinoline, closely related to this compound, have been evaluated for their bradycardic activities and blood pressure effects (Kakefuda, Watanabe, Taguchi, Masuda, Tanaka, & Yanagisawa, 2003).
Fluorescent Labeling in Analytical Chemistry
This compound is also significant in the field of analytical chemistry. It serves as a fluorescent labeling reagent, as illustrated by its use in the detection of carboxylic acids (Hirano et al., 2004).
properties
IUPAC Name |
6-methoxy-1,2,3,4-tetrahydroquinolin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-13-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-3,6,9,12H,4-5,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBCBFNOFUVCAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NCCC2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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